Cas no 1361803-47-5 (3,5-Dichloro-2'-difluoromethyl-6'-fluoro-biphenyl)

• Product Name: 3,5-Dichloro-2'-difluoromethyl-6'-fluoro-biphenyl
• CAS No: 1361803-47-5
• MF: C₁₃H₇Cl₂F₃
• MW: 291.095892190933
• CID: 4994590
• Update Time: 2025-06-27

3,5-Dichloro-2'-difluoromethyl-6'-fluoro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2'-difluoromethyl-6'-fluoro-biphenyl

• Inchi： 1S/C13H7Cl2F3/c14-8-4-7(5-9(15)6-8)12-10(13(17)18)2-1-3-11(12)16/h1-6,13H
• InChI Key： LOTPBYUZPAJXRG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C(=CC=CC=1C(F)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 5.5
• Topological Polar Surface Area: 0

Additional information on 3,5-Dichloro-2'-difluoromethyl-6'-fluoro-biphenyl

Comprehensive Overview of 3,5-Dichloro-2'-difluoromethyl-6'-fluoro-biphenyl (CAS No. 1361803-47-5)

3,5-Dichloro-2'-difluoromethyl-6'-fluoro-biphenyl (CAS No. 1361803-47-5) is a specialized halogenated biphenyl compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring dichloro, difluoromethyl, and fluoro substituents, makes it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. This compound is particularly relevant in the context of modern drug discovery and crop protection, where precision-engineered chemicals are in high demand.

The growing interest in fluorinated compounds like 3,5-Dichloro-2'-difluoromethyl-6'-fluoro-biphenyl stems from their enhanced stability, bioavailability, and metabolic resistance. Researchers are increasingly exploring its potential in targeted therapies and sustainable agriculture, aligning with global trends toward green chemistry and precision farming. Its CAS No. 1361803-47-5 serves as a critical identifier for regulatory and safety documentation, ensuring compliance with international standards.

From a synthetic chemistry perspective, 3,5-Dichloro-2'-difluoromethyl-6'-fluoro-biphenyl exemplifies the strategic use of halogenation to modulate electronic and steric properties. This adaptability is crucial for designing high-performance materials and specialty chemicals. Recent studies highlight its role in catalysis and polymer science, where its aromatic core and substituent effects enable tailored reactivity. Such applications resonate with industries seeking innovative solutions for energy storage and smart materials.

Environmental and lifecycle analysis of halogenated biphenyls like CAS No. 1361803-47-5 is another hot topic. Stakeholders are keen to understand its biodegradability and ecotoxicological profile, especially given the push for circular economy practices. Analytical techniques such as HPLC and GC-MS are routinely employed to monitor its presence and transformation in ecosystems, addressing concerns about persistent organic pollutants (POPs).

In the realm of intellectual property, 3,5-Dichloro-2'-difluoromethyl-6'-fluoro-biphenyl is frequently cited in patents related to antiviral agents and herbicide formulations. Its structural motifs are leveraged to enhance binding affinity and selectivity, reflecting broader demands for next-generation therapeutics and agrochemicals. This aligns with frequent search queries about patent trends and molecular design strategies in online forums and academic databases.

For laboratories and manufacturers, sourcing CAS No. 1361803-47-5 with high purity grades (>98%) is essential for reproducible results. Quality control protocols often involve NMR spectroscopy and mass spectrometry to verify its integrity. The compound’s storage conditions (e.g., inert atmosphere, low temperature) and handling precautions are also widely discussed, underscoring the importance of laboratory safety and best practices.

Looking ahead, 3,5-Dichloro-2'-difluoromethyl-6'-fluoro-biphenyl is poised to play a pivotal role in advancing personalized medicine and climate-resilient agriculture. Collaborative efforts between academia and industry will likely unlock new applications, from bioconjugation techniques to nanomaterial engineering. As the scientific community prioritizes sustainability and innovation, this compound exemplifies the synergy between molecular diversity and functional utility.